Cas no 1240605-84-8 (Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1240605-84-8
• MF: C₄H₃KN₂O₃
• MW: 166.176521539688
• MDL: MFCD16990593
• CID: 1016404
• PubChem ID: 55212052
• Update Time: 2025-11-02

Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate
• AK103826
• ANW-64443
• CTK8C0288
• KB-259356
• EN300-188184
• CS-0214721
• Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate, 98%
• Potassium3-methyl-1,2,4-oxadiazole-5-carboxylate
• Z1945696035
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-methyl-, potassium salt (1:1)
• KS-10945
• AKOS006229252
• A850175
• AMY26580
• potassium;3-methyl-1,2,4-oxadiazole-5-carboxylate
• MFCD16990593
• 1240605-84-8
• DTXSID90716885
• SCHEMBL18336586

• MDL： MFCD16990593
• Inchi： 1S/C4H4N2O3.K/c1-2-5-3(4(7)8)9-6-2;/h1H3,(H,7,8);/q;+1/p-1
• InChI Key： NBBFQIVKIMZODB-UHFFFAOYSA-M
• SMILES： [K+].O1C(C(=O)[O-])=NC(C)=N1

Computed Properties

• Exact Mass: 165.97807345g/mol
• Monoisotopic Mass: 165.97807345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate

Recent Advances in the Application of Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate (CAS: 1240605-84-8) in Chemical Biology and Pharmaceutical Research

Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate (CAS: 1240605-84-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxadiazole core, has demonstrated versatile applications in drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound, including its carboxylate functionality and methyl substitution, make it a valuable building block for the synthesis of novel bioactive molecules.

Recent studies have highlighted the role of Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate as a key intermediate in the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of potent inhibitors for inflammatory mediators, showcasing its potential in anti-inflammatory drug development. The compound's ability to modulate protein-protein interactions has also been explored, opening new avenues for targeting previously undruggable biological pathways.

In the field of antimicrobial research, Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate derivatives have shown promising activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this scaffold yielded compounds with enhanced antibacterial properties, particularly against Gram-positive pathogens. These findings underscore the compound's potential as a platform for developing new antibiotics in an era of increasing antimicrobial resistance.

The synthetic versatility of Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate has been further demonstrated in recent work on prodrug development. Researchers have utilized its carboxylate group for esterification reactions, creating more bioavailable forms of challenging drug candidates. This approach has been particularly valuable in improving the pharmacokinetic properties of CNS-targeting compounds, as reported in a 2023 ACS Medicinal Chemistry Letters publication.

Looking forward, the unique properties of Potassium 3-methyl-1,2,4-oxadiazole-5-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's chemical tractability and demonstrated biological relevance position it as a valuable tool in the ongoing quest for novel therapeutic agents addressing unmet medical needs.